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Compound of Interest

Compound Name: 2-Bromo-4-methyl-5-nitroaniline

Cat. No.: B174315

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical and chemical properties of 2-Bromo-4-methyl-5-
nitroaniline. Initial investigations reveal a significant challenge in sourcing specific
experimental data for this particular isomer. The available scientific literature and chemical
databases predominantly feature data on its structural isomers. This guide, therefore, provides
a comprehensive overview of the known properties of closely related isomers, offering a
valuable comparative context. Furthermore, a plausible synthetic route for 2-Bromo-4-methyl-
5-nitroaniline is proposed based on established chemical principles, accompanied by a
detailed, hypothetical experimental protocol.

The Challenge of Isomer-Specific Data

A thorough search of scientific databases reveals a scarcity of specific experimental data for 2-
Bromo-4-methyl-5-nitroaniline. In contrast, its isomers, such as 4-Bromo-2-methyl-5-
nitroaniline and 5-Bromo-2-methyl-4-nitroaniline, are more extensively documented. This
highlights the critical importance of precise isomer identification in chemical research and drug
development, as even minor structural variations can lead to significant differences in physical,
chemical, and biological properties.
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Comparative Physicochemical Properties of
Brominated Methyl-Nitroaniline Isomers

To provide a useful frame of reference, the following table summarizes the available physical
and chemical data for closely related isomers of 2-Bromo-4-methyl-5-nitroaniline. It is
imperative to note that these values should not be assumed to be representative of 2-Bromo-
4-methyl-5-nitroaniline itself.

4-Bromo-2-methyl-  5-Bromo-2-methyl-  2-Bromo-4-

Property ) . ) . . .
5-nitroaniline 4-nitroaniline nitroaniline
CAS Number 71785-48-3[1][2] 1142382-25-9[3] 13296-94-1
Molecular Formula C7H7BrN202[2] C7H7BrN202[3] CeHsBrN20:2
Molecular Weight 231.05 g/mol [2] 231.05 g/mol [3] 217.02 g/mol
Melting Point Not available Not available 104 °C
3 , _ _ 351.8+22.0 °C
Boiling Point Not available Not available )
(Predicted)
Solubility Not available Not available Not available

Proposed Synthesis of 2-Bromo-4-methyl-5-
nitroaniline: An Experimental Protocol

While a specific, validated synthesis for 2-Bromo-4-methyl-5-nitroaniline is not readily
available in the reviewed literature, a plausible route can be designed based on the principles
of electrophilic aromatic substitution. The following protocol is a hypothetical procedure for the
bromination of 4-methyl-3-nitroaniline.

Reaction Scheme:
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Proposed Synthesis of 2-Bromo-4-methyl-5-nitroaniline

Reactants

4-methyl-3-nitroaniline N-Bromosuccinimide (NBS) Solvent (e.g., Acetonitrile)
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\ 4

Quenching (e.g., with water)
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2-Bromo-4-methyl-5-nitroaniline
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Caption: Proposed experimental workflow for the synthesis of 2-Bromo-4-methyl-5-
nitroaniline.

Methodology:

e Reaction Setup: To a solution of 4-methyl-3-nitroaniline (1.0 equivalent) in a suitable solvent
such as acetonitrile, add N-Bromosuccinimide (NBS) (1.05 equivalents) portion-wise at room
temperature.

e Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

e Work-up: Upon completion of the reaction, quench the mixture with water. Extract the
agueous layer with a suitable organic solvent, such as ethyl acetate. Combine the organic
layers and wash with brine.

« |solation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purification: Purify the crude product by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Bromo-4-
methyl-5-nitroaniline.

Structural Relationships of Isomers

The following diagram illustrates the structural differences between 2-Bromo-4-methyl-5-
nitroaniline and its more commonly documented isomers. Understanding these positional
differences is key to appreciating the potential variations in their chemical reactivity and
biological activity.
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Structural Isomers of Brominated Methyl-Nitroaniline

2-Bromo-4-methyl-5-nitroaniline
(Data Scarcity)

4-Bromo-2-methyl-5-nitroaniline 5-Bromo-2-methyl-4-nitroaniline 2-Bromo-4-methyl-6-nitroaniline
(CAS: 71785-48-3) (CAS: 1142382-25-9) Y

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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